Cas no 89039-89-4 (1-Butanaminium, N,N,N-triethyl-, sulfate (1:1))
89039-89-4 structure
Product Name:1-Butanaminium, N,N,N-triethyl-, sulfate (1:1)
CAS No:89039-89-4
MF:C10H25NO4S
MW:255.374802350998
CID:614849
PubChem ID:71321691
Update Time:2025-04-19
1-Butanaminium, N,N,N-triethyl-, sulfate (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanaminium, N,N,N-triethyl-, sulfate (1:1)
- butyl(triethyl)azanium,hydrogen sulfate
- DTXSID00751469
- 89039-89-4
- butyl triethylammonium hydrogen sulfate
- N,N,N-Triethylbutan-1-aminium hydrogen sulfate
-
- Inchi: 1S/C10H24N.H2O4S/c1-5-9-10-11(6-2,7-3)8-4;1-5(2,3)4/h5-10H2,1-4H3;(H2,1,2,3,4)/q+1;/p-1
- InChI Key: NCUCRVKJQWJFIE-UHFFFAOYSA-M
- SMILES: S(=O)(=O)([O-])O.[N+](CC)(CC)(CC)CCCC
Computed Properties
- Exact Mass: 255.15042945g/mol
- Monoisotopic Mass: 255.15042945g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 153
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85.8Ų
1-Butanaminium, N,N,N-triethyl-, sulfate (1:1) Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
89039-89-4 (1-Butanaminium, N,N,N-triethyl-, sulfate (1:1)) Related Products
- 56211-70-2(Tetrapropylammonium Bisulfate)
- 59158-14-4(Methyltrioctylammonium hydrogen sulfate)
- 2472-88-0(Tetrabutylammonium sulfate)
- 104903-23-3(Trimethyltetradecylammonium hydrogen sulfate)
- 103999-25-3(dodecyltrimethylammonium hydrogen sulfate)
- 68214-07-3(Cetyltrimethylammonium Hydrogensulfate)
- 32503-27-8(Tetrabutylammonium hydrogensulfate)
- 32503-34-7(Tetrahexylammonium Hydrogensulfate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent